2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(2-methylfuran-3-yl)-4-propan-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H16N4O2S/c1-7(2)16-11(9-4-5-18-8(9)3)14-15-12(16)19-6-10(13)17/h4-5,7H,6H2,1-3H3,(H2,13,17)
• InChI Key: OQSDDMLEXOASEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NN=C(N2C(C)C)SCC(=O)N
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol

Description

2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the 1,2,4-triazole family and has been studied extensively for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological effects by inhibiting specific enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its potent biological activity, relatively low toxicity, and ease of synthesis. However, limitations include its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.

Future Directions

There are numerous future directions for the study of 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. These include investigating its potential use in combination with other drugs for the treatment of cancer and other diseases, elucidating its mechanism of action, and exploring its potential use as a diagnostic tool for certain diseases.
Conclusion:
In conclusion, 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a synthetic compound with significant potential in scientific research. Its potent biological activity and ease of synthesis make it an attractive compound for further investigation. However, further studies are needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-methyl-3-furylcarboxaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting intermediate is then reacted with isopropyl bromide and potassium hydroxide to yield the final product.

Scientific Research Applications

The potential applications of 2-{[4-isopropyl-5-(2-methyl-3-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in scientific research are vast. This compound has been studied for its anticancer, antifungal, antiviral, and antimicrobial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.